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Compound of Interest

Compound Name: Dipropeny! sulfide

Cat. No.: B12197789

Disclaimer: A specific Safety Data Sheet (SDS) for Dipropenyl sulfide was not readily
available. The following guidance is based on the safety data for the closely related and
structurally similar compound, Dipropyl sulfide. It is imperative to consult the specific SDS
provided by your chemical supplier and to confer with your institution's Environmental Health
and Safety (EHS) department for definitive guidance before handling Dipropenyl sulfide. Treat
Dipropenyl sulfide as a potentially hazardous substance.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals handling Dipropenyl sulfide.

Hazard Identification and Classification

Dipropy! sulfide is classified as a hazardous chemical. The primary hazards include:

Flammable Liquid: It is a flammable liquid and vapor.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety

when handling Dipropenyl sulfide.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield. Ensure
compliance with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact which

can cause irritation.

Body Protection

A laboratory coat, chemical-

resistant apron, or coveralls.

To protect skin from accidental

splashes and contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably a fume hood. If
ventilation is inadequate or if
aerosols are generated, a
NIOSH-approved respirator

may be necessary.

To prevent inhalation of vapors
which may cause respiratory
tract irritation.

Safe Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the chemical.

Handling:

e Avoid contact with skin and eyes.

e Do not breathe vapors or mists.

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.
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Use only in well-ventilated areas, such as a chemical fume hood.
Take precautionary measures against static discharge.
Ground and bond containers and receiving equipment.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.
Keep the container tightly closed.

Store away from incompatible materials such as acids, strong oxidizing agents, and strong
bases.

Protect from sunlight.

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is necessary to

contain the situation and prevent exposure.

Emergency Protocol: Chemical Spill

Evacuate: Immediately clear the area of all personnel.
Ventilate: Increase ventilation in the affected area.

Containment: Cover drains to prevent entry into the sewer system. Contain the spill using
absorbent materials like sand, earth, or vermiculite.

Cleanup: Collect the absorbed material into labeled containers for disposal.
Decontaminate: Wash the spill area thoroughly.

Personal Protection: Emergency responders should wear appropriate PPE, including
respiratory protection.
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Immediate Actions
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Workflow for responding to a chemical spill.
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Disposal Plan

The disposal of Dipropenyl sulfide and its contaminated waste must be conducted in strict
accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

o Waste Classification: Classify waste containing Dipropenyl sulfide as hazardous chemical
waste.

o Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

» Containerization: Collect waste in a designated, properly labeled, and sealed container that
is compatible with the chemical.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Dipropenyl Sulfide," and any known hazard information.

o Storage: Store the sealed waste container in a designated hazardous waste storage area
that is cool, dry, and well-ventilated.

» Disposal: Arrange for pickup and disposal through your institution's EHS department or a
licensed hazardous waste disposal company. Do not dispose of Dipropenyl sulfide down
the drain or in regular trash.

Physicochemical Data for Dipropyl Sulfide

The following table summarizes key quantitative data for Dipropyl sulfide, which can be used as
a reference for handling Dipropenyl sulfide.
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Property Value Reference
CAS Number 111-47-7

Molecular Formula C6H14S

Molecular Weight 118.24 g/mol

Appearance Colorless to pale yellow liquid

Odor Pungent, sulfur-like

Boiling Point 142 - 143 °C

Flash Point 35 °C (95 °F)

Specific Gravity 0.838 g/cm?

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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